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Compound of Interest

Compound Name: (-)-Pinocampheol

Cat. No.: B12780168

For researchers, scientists, and professionals in drug development, the efficient sourcing of key
chemical reagents is paramount to project timelines and success. This in-depth guide provides
a technical overview of commercial suppliers and purchasing considerations for (-)-
Pinocampheol, a versatile chiral auxiliary and building block in asymmetric synthesis.

Commercial Availability and Supplier Landscape

(-)-Pinocampheol is accessible through a range of chemical suppliers, catering to various
scales of research and development, from laboratory-grade to bulk quantities. While major
suppliers like Sigma-Aldrich (now MilliporeSigma) are prominent distributors, a broader
landscape of specialized chemical companies also offers this reagent. Identification of suppliers
can be facilitated through chemical marketplace platforms such as PINPOOLS, which
aggregates listings from numerous vendors globally.

Key commercial suppliers identified for (-)-Pinocampheol and its isomers include:
e Major Chemical Distributors:

o Sigma-Aldrich (MilliporeSigma)

o Thermo Fisher Scientific (Alfa Aesar)

o TCI Chemicals
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» Specialized and Regional Suppliers:
o Abosyn
o Cayman Chemical
o LinkChem Co., Ltd. (China)
o Neolider
o OQEMA (Germany)
o Radchem Products, Inc. (USA)
o Santa Cruz Biotechnology
o Shandong Xintai Chemicals Co., Ltd. (China)
o Shin-Etsu (USA)
o STANLAB (Poland)
o UAB SynHet (Lithuania)
o Univar Solutions GmbH (Germany)

It is important to note that the availability of (-)-Pinocampheol may vary between suppliers,
and direct inquiry is often necessary to obtain the most current information on stock and lead
times.

Quantitative Data for Purchasing Decisions

For researchers and procurement managers, a clear comparison of product specifications is
crucial. The following table summarizes typical quantitative data for (-)-Pinocampheol,
although pricing is subject to fluctuation and direct quotes should be obtained from suppliers.
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Supplier/Distributo Purity/Grade(s) Typical Quantities
CAS Number(s) .
r Available Offered

: . 98% (for (-)- :
Sigma-Aldrich 25465-65-0 ) Grams to Kilograms
Isopinocampheol)

TCI Chemicals 35997-96-7 >98.0% (GC) 19, 5g, 25g
Alfa Aesar 35997-96-7 98% 19, 59, 25¢g
Cayman Chemical 35997-96-7 >95% Milligrams to Grams
Santa Cruz
) 35997-96-7 Research Grade Grams
Biotechnology
Other Specialized 35997-96-7, 25465- Varying (Inquire for Grams to Bulk (Inquire
Suppliers 95-6 details) for details)

Note: The CAS number 35997-96-7 is most frequently associated with (-)-Pinocampheol,
while 25465-95-6 may also be used, sometimes for the isomeric (-)-Isopinocampheol.
Researchers should verify the specific isomer and its stereochemistry with the supplier. For
drug development and other sensitive applications, requesting a Certificate of Analysis (CoA) is
essential to confirm the purity, identity, and specifications of the purchased material.[1][2][3]

Experimental Protocols: Application in Asymmetric
Synthesis

(-)-Pinocampheol and its derivatives are widely employed as chiral reagents in asymmetric
reductions of ketones and other prochiral substrates, enabling the synthesis of enantiomerically
enriched secondary alcohols. These chiral alcohols are valuable intermediates in the synthesis
of pharmaceuticals and other bioactive molecules.

Key Experiment: Asymmetric Reduction of a Prochiral
Ketone

The following protocol is a representative example of the use of a (-)-Pinocampheol-derived
reagent for the asymmetric reduction of a ketone.[4]
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Materials:

Prochiral ketone

(-)-Isopinocampheol or a derivative (e.g., Alpine-Borane®, prepared from (-)-a-pinene which
can be derived from (-)-Pinocampheol)

Anhydrous tetrahydrofuran (THF)
Diethanolamine
Pentane

Standard glassware for anhydrous reactions (e.g., oven-dried flasks, syringes,
nitrogen/argon inlet)

Methodology:

Preparation of the Chiral Reducing Agent (in situ): A solution of the chiral borane reagent
(e.g., Alpine-Borane®) is typically prepared in anhydrous THF under an inert atmosphere.

Reduction Reaction: The prochiral ketone, dissolved in anhydrous THF, is cooled to a
specific temperature (e.g., 0 °C or -78 °C) in a reaction flask under an inert atmosphere. The
chiral reducing agent solution is then added dropwise via syringe. The reaction is stirred at
the specified temperature for a predetermined time, monitored by thin-layer chromatography
(TLC) or another suitable analytical technique.

Work-up: Upon completion, the reaction is quenched, and the boron-containing byproducts
are removed. A common method involves the addition of diethanolamine, which forms a
precipitate with the boron species. The mixture is stirred for several hours, and the solid is
removed by filtration. The filtrate, containing the chiral alcohol product, is then subjected to
extraction and purification.

Purification: The crude product is purified by standard laboratory techniques such as column
chromatography on silica gel to yield the enantiomerically enriched secondary alcohol.
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o Chiral Analysis: The enantiomeric excess (ee) of the product is determined using a suitable
chiral analytical method, such as chiral High-Performance Liquid Chromatography (HPLC) or
chiral Gas Chromatography (GC).

Visualizing the Purchasing and Experimental
Workflow

To aid in understanding the logical flow of procuring and utilizing (-)-Pinocampheol, the
following diagrams have been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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